Cas no 57356-18-0 (4-(azepan-1-yl)aniline)

4-(azepan-1-yl)aniline structure
4-(azepan-1-yl)aniline structure
Product Name:4-(azepan-1-yl)aniline
CAS No:57356-18-0
MF:C12H18N2
MW:190.284722805023
MDL:MFCD01536453
CID:374463
PubChem ID:93643
Update Time:2025-04-19

4-(azepan-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(hexahydro-1H-azepin-1-yl)-
    • (4-azepan-1-ylphenyl)amine
    • (4-azepan-1-ylphenyl)amine(SALTDATA: 2HCl)
    • 4-(1-Azepanyl)aniline
    • 4-(hexahydro-1H-azepin-1-yl)aniline
    • 4-Azepan-1-ylaniline dihydrochloride
    • 4-Azepan-1-yl-phenylamine hydrochloride
    • 4-azaperhydroepinylphenylamine
    • 4-azepan-1-ylaniline
    • 4-azepan-1-ylphenylamine
    • 4-azepan-1-yl-phenylamine
    • 4-azepanylaniline
    • azepanylaniline
    • GNF-Pf-5114
    • SBB007135
    • 4-(azepan-1-yl)aniline
    • [4-(Azepan-1-yl)phenyl]amine
    • A832148
    • 4-(1-azepanyl)aniline;hydrochloride
    • AKOS000104777
    • BB 0217034
    • [4-(azepan-1-yl)phenyl]amine;hydrochloride
    • 57356-18-0
    • WAY-313011-A
    • MLS000068952
    • MFCD01536453
    • BDBM36849
    • 9Y-0830
    • RDUONPQXZRHVKQ-UHFFFAOYSA-N
    • cid_6603137
    • FT-0677201
    • SMR000010837
    • CS-0246821
    • J-513634
    • EINECS 260-692-7
    • NS00033696
    • N-(4'-Aminophenyl)hexamethylenimine
    • EN300-34427
    • SCHEMBL1986101
    • CHEMBL1198356
    • DTXSID0069177
    • Oprea1_162025
    • Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-
    • Oprea1_115278
    • ALBB-003691
    • STK069569
    • MDL: MFCD01536453
    • Inchi: 1S/C12H18N2/c13-11-5-7-12(8-6-11)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10,13H2
    • InChI Key: RDUONPQXZRHVKQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)N)CCCCCC1

Computed Properties

  • Exact Mass: 190.14714
  • Monoisotopic Mass: 190.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.047
  • Boiling Point: 359.6°Cat760mmHg
  • Flash Point: 149.5°C
  • Refractive Index: 1.573
  • PSA: 29.26

4-(azepan-1-yl)aniline Security Information

  • HazardClass:IRRITANT

4-(azepan-1-yl)aniline Pricemore >>

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4-(azepan-1-yl)aniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57356-18-0)4-(azepan-1-yl)aniline
Order Number:A869704
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:19
Price ($):339.0/1070.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:57356-18-0)4-(azepan-1-yl)aniline
A869704
Purity:99%/99%
Quantity:1g/5g
Price ($):339.0/1070.0
Email